(5Z)-3-(4-methoxyphenyl)-5-[(3-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-3-(4-methoxyphenyl)-5-[(3-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C17H12N2O4S2/c1-23-14-7-5-12(6-8-14)18-16(20)15(25-17(18)24)10-11-3-2-4-13(9-11)19(21)22/h2-10H,1H3/b15-10-
• InChI Key: HWLGYJBSKBDERC-GDNBJRDFSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=O)C(=CC3=CC(=CC=C3)[N+](=O)[O-])SC2=S
• Isomeric SMILES: COC1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC(=CC=C3)[N+](=O)[O-])/SC2=S
• Molecular Formula: C17H12N2O4S2
• Molecular Weight: 372.4 g/mol
• CAS No.: 307525-43-5

Description

The compound (5Z)-3-(4-methoxyphenyl)-5-[(3-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one is a rhodanine derivative, a class of heterocyclic molecules known for diverse biological activities, including antifungal, antiviral, and anticancer properties . Its structure features:

• A rhodanine core (2-sulfanylidene-thiazolidin-4-one) with a Z-configured benzylidene group at position 4.
• A 3-nitrophenylmethylidene substituent, introducing strong electron-withdrawing effects.

Rhodanine derivatives are synthesized via Knoevenagel condensation, where aromatic aldehydes react with the rhodanine scaffold to form the benzylidene moiety . The structural and electronic properties of substituents critically influence bioactivity and crystallographic behavior .

Biological Activity

The compound (5Z)-3-(4-methoxyphenyl)-5-[(3-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one belongs to the thiazolidin-4-one family, which is known for its diverse biological activities. This article reviews the biological activity of this specific compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The compound features a thiazolidin-4-one core structure modified with a methoxyphenyl group and a nitrophenyl group. The presence of these substituents is crucial as they influence the compound's biological activities.

Antioxidant Activity

Thiazolidin-4-one derivatives have demonstrated significant antioxidant properties. Studies indicate that modifications at specific positions of the thiazolidine ring can enhance antioxidant activity. For instance, compounds with hydroxyl or methoxy substituents exhibit improved inhibition of lipid peroxidation, as measured by the TBARS assay. The most effective derivatives showed EC50 values indicating potent antioxidant effects (e.g., EC50 of 0.565 mM for certain derivatives) .

Anticancer Activity

Research has shown that thiazolidin-4-one derivatives possess anticancer properties against various cancer cell lines. For example, compounds derived from this scaffold have been tested against MCF-7 (breast cancer), A549 (lung cancer), and HeLa (cervical cancer) cells, demonstrating IC50 values as low as 0.31 µM, indicating strong cytotoxic effects . The mechanism often involves the inhibition of specific kinases such as c-Met and Ron, which are implicated in cancer progression .

Antimicrobial Activity

The antimicrobial efficacy of thiazolidin-4-one derivatives has been well documented. Compounds have shown significant activity against Gram-positive and Gram-negative bacteria. For example, derivatives with chlorophenyl substitutions exhibited inhibition percentages exceeding 90% against Staphylococcus aureus and Escherichia coli . This suggests that structural modifications can enhance antibacterial potency.

Antidiabetic Activity

Thiazolidin-4-ones are also recognized for their antidiabetic properties, particularly through their action as PPARγ agonists. This class of compounds has been associated with improved insulin sensitivity and glucose metabolism . The structure-activity relationship indicates that specific substitutions can optimize these effects.

The biological activities of thiazolidin-4-one derivatives can be attributed to several mechanisms:

• Antioxidant Mechanism : Reduction of reactive oxygen species (ROS) and inhibition of lipid peroxidation.
• Cytotoxic Mechanism : Induction of apoptosis in cancer cells through kinase inhibition.
• Antimicrobial Mechanism : Disruption of bacterial cell wall synthesis or function.

Case Studies

Study	Compound Tested	Cell Line	IC50 Value	Activity
	Thiazolidin Derivative	MCF-7	0.45 µM	Anticancer
	Thiazolidin Derivative	A549	0.53 µM	Anticancer
	Chlorophenyl Derivative	E. coli	-	88.46% Inhibition
	Chlorophenyl Derivative	S. aureus	-	91.66% Inhibition

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations and Electronic Effects

Key structural differences among analogues lie in the substituents on the benzylidene group (position 5) and the N-3 position of the rhodanine core. These modifications alter electronic properties, solubility, and intermolecular interactions (e.g., hydrogen bonding, π-stacking) .

Table 1: Structural and Electronic Comparison

Compound Name	Position 5 Substituent	Position 3 Substituent	Molecular Weight (g/mol)	Key Electronic Effects
Target Compound	3-Nitrophenylmethylidene	4-Methoxyphenyl	~386.4*	Strong electron-withdrawing (NO₂), moderate donating (OCH₃)
(Z)-3-Allyl-5-(4-nitrobenzylidene)-2-sulfanylidene-1,3-thiazolidin-4-one	4-Nitrophenylmethylidene	Allyl	325.37	Electron-withdrawing (NO₂), neutral (allyl)
(5Z)-5-(2-Hydroxybenzylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one	2-Hydroxybenzylidene	Phenyl	297.35	Electron-donating (OH), hydrophobic (Ph)
(5Z)-5-[(3,4-Dimethoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one	3,4-Dimethoxyphenylmethylidene	H (unsubstituted)	313.36	Strong electron-donating (OCH₃)
(5Z)-5-[(4-Hydroxyphenyl)methylidene]-3-[(2-nitroanilino)methyl]-2-thioxo-1,3-thiazolidin-4-one	4-Hydroxyphenylmethylidene	(2-Nitroanilino)methyl	411.42	Mixed effects (OH, NO₂)

*Calculated from molecular formula C₁₇H₁₁N₃O₄S₂.

Key Observations:

• Methoxy vs. Hydroxy : The 4-methoxyphenyl group in the target compound improves lipid solubility compared to polar hydroxy groups in , which may influence membrane permeability .
• Heterocyclic Modifications : Compounds with pyrazole or chromene substituents (e.g., ) exhibit distinct π-π stacking and steric effects, altering binding affinities.

Crystallographic and Conformational Differences

Crystal structures of rhodanine derivatives reveal how substituents affect molecular packing and hydrogen-bonding networks. For example:

• The allyl-substituted compound in forms a planar structure stabilized by C–H···O interactions, while the target compound’s 4-methoxyphenyl group may introduce torsional strain due to steric hindrance.
• Hydroxy-substituted derivatives (e.g., ) exhibit strong O–H···S hydrogen bonds, enhancing crystal lattice stability compared to nitro- or methoxy-substituted analogues .

Bioactivity and Therapeutic Potential

• Antifungal Activity: Rhodanine derivatives with electron-withdrawing groups (e.g., NO₂) show enhanced activity against Candida spp. compared to electron-donating substituents .
• Antiviral Potential: The 3-nitro group in the target compound may mimic the HCV-RNA polymerase inhibitors reported in , where nitro groups facilitate interactions with viral enzymes.
• Cancer Research : Compounds like with mixed substituents (hydroxy and nitro) demonstrate selective cytotoxicity, suggesting the target compound’s dual substituents could optimize therapeutic windows .